Cas no 55037-81-5 (1-(2-Methoxybenzyl)piperazine)

• Product Name: 1-(2-Methoxybenzyl)piperazine
• CAS No: 55037-81-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1072717
• PubChem ID: 578192
• Update Time: 2025-06-15

1-(2-Methoxybenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxybenzyl)piperazine
• 1-[(2-methoxyphenyl)methyl]piperazine
• 1-(2-Methoxybenzyl)piperazine #
• STK145297
• N-(2-methoxybenzyl)piperazine
• BIM-0036012.P001
• Piperazine,1-(2-methoxybenzyl)-
• AKOS000301215
• Oprea1_640759
• 1-(2-Methoxy-benzyl)-piperazine
• DTXSID80342051
• MFCD01860845
• Z228584062
• DB-102550
• SCHEMBL591547
• CBMicro_036025
• 55037-81-5
• CHEMBL2220790
• EN300-68216
• Oprea1_360210
• 2-METHOXYBENZYLPIPERAZINE
• 1-(2-METHOXYBENZYL) PIPERAZINE
• AS-44287

• MDL： MFCD01860845
• Inchi： 1S/C12H18N2O/c1-15-12-5-3-2-4-11(12)10-14-8-6-13-7-9-14/h2-5,13H,6-10H2,1H3
• InChI Key： ODXQCAXQWUZKSB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CN1CCNCC1

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5A^2

Experimental Properties

• PSA: 24.50000
• LogP: 1.36710

1-(2-Methoxybenzyl)piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2-Methoxybenzyl)piperazine

Recent Advances in the Study of 1-(2-Methoxybenzyl)piperazine (CAS: 55037-81-5): A Comprehensive Research Brief

1-(2-Methoxybenzyl)piperazine (CAS: 55037-81-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its pharmacological properties, synthesis methods, and potential clinical applications. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 1-(2-Methoxybenzyl)piperazine as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the piperazine ring and methoxybenzyl group, make it a versatile scaffold for drug design. Researchers have explored its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting serotonin receptors, suggesting possible applications in the treatment of depression and anxiety disorders.

In addition to its CNS-related applications, 1-(2-Methoxybenzyl)piperazine has been investigated for its anti-inflammatory and analgesic properties. A recent preclinical study (2024) reported in the European Journal of Pharmacology showed that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, making them promising candidates for the development of novel anti-inflammatory drugs. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.

The synthesis and optimization of 1-(2-Methoxybenzyl)piperazine have also been a focus of recent research. Advanced synthetic methodologies, including green chemistry approaches, have been employed to improve yield and reduce environmental impact. A 2023 publication in Organic Process Research & Development detailed a novel catalytic process that enhances the efficiency of producing this compound, paving the way for scalable industrial applications.

Despite these promising findings, challenges remain in the clinical translation of 1-(2-Methoxybenzyl)piperazine-based therapeutics. Issues such as off-target effects and the need for further pharmacokinetic optimization are areas of active investigation. Ongoing research aims to address these limitations through structural modifications and the development of targeted delivery systems.

In conclusion, 1-(2-Methoxybenzyl)piperazine (CAS: 55037-81-5) represents a compound of significant interest in pharmaceutical research, with potential applications ranging from CNS disorders to inflammatory diseases. Continued exploration of its pharmacological properties and synthetic pathways will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this promising molecule.